Sodium 1,4-diethoxy-1,4-dioxo-2-butanolate

• Molecular Formula: C8H13NaO5
• Molecular Weight: 212.18 g/mol
• IUPAC Name: sodium;1,4-diethoxy-1,4-dioxobutan-2-olate
• InChI: InChI=1S/C8H13O5.Na/c1-3-12-7(10)5-6(9)8(11)13-4-2;/h6H,3-5H2,1-2H3;/q-1;+1
• InChI Key: PACMHGAHAZERQD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C(=O)OCC)[O-].[Na+]

Description

Sodium 1,4-diethoxy-1,4-dioxo-2-butanolate: is a chemical compound with the molecular formula C8H11NaO5 and a molecular weight of 212.176 g/mol . It is also known by other names such as diethyl oxalacetate sodium salt . This compound is characterized by its beige to light orange crystalline powder form and is slightly soluble in water .

Preparation Methods

Synthetic Routes and Reaction Conditions: Sodium 1,4-diethoxy-1,4-dioxo-2-butanolate can be synthesized through the reaction of diethyl oxalate with sodium ethoxide in an inert atmosphere . The reaction typically occurs at room temperature and yields the desired sodium salt as a crystalline powder .

Industrial Production Methods: Industrial production of this compound involves similar synthetic routes but on a larger scale. The process requires stringent control of reaction conditions to ensure high purity and yield . The compound is then purified and crystallized for commercial use.

Chemical Reactions Analysis

Types of Reactions: Sodium 1,4-diethoxy-1,4-dioxo-2-butanolate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxo derivatives.

Reduction: Reduction reactions can yield hydroxy derivatives.

Substitution: It can undergo nucleophilic substitution reactions, where the ethoxy groups are replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include and .

Reduction: Reducing agents such as and are used.

Substitution: Nucleophiles like amines and thiols are commonly employed.

Major Products: The major products formed from these reactions include various oxo, hydroxy, and substituted derivatives of the original compound .

Scientific Research Applications

Sodium 1,4-diethoxy-1,4-dioxo-2-butanolate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as an intermediate in the production of other chemical compounds.

Biology: The compound is utilized in biochemical studies to investigate enzyme mechanisms and metabolic pathways.

Industry: this compound is employed in the manufacture of specialty chemicals and as a stabilizer in various industrial processes.

Mechanism of Action

The mechanism of action of sodium 1,4-diethoxy-1,4-dioxo-2-butanolate involves its interaction with specific molecular targets and pathways. The compound can act as an enzyme inhibitor or activator, depending on the context of its use . It interacts with enzymes by binding to their active sites, thereby modulating their activity and affecting metabolic pathways .

Comparison with Similar Compounds

• Diethyl oxalate
• Sodium ethyl oxalacetate
• Diethyl 2-oxosuccinate sodium salt
• Diethyl malate

Comparison: Sodium 1,4-diethoxy-1,4-dioxo-2-butanolate is unique due to its specific structure and reactivity. Compared to similar compounds, it offers distinct advantages in terms of solubility, stability, and reactivity in various chemical reactions . Its unique properties make it a valuable reagent in both research and industrial applications .